Cas no 2172036-35-8 (3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol)

• Product Name: 3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol
• CAS No: 2172036-35-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5777454
• PubChem ID: 165866432
• Update Time: 2025-06-25

3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2172036-35-8
• 3-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol
• EN300-1642694
• 3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol

• Inchi： 1S/C11H20N2O2/c14-8-10(11(15)5-12-6-11)7-13-3-1-9(10)2-4-13/h9,12,14-15H,1-8H2
• InChI Key： IUFWKSYIJYNJKO-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1(CO)CN2CCC1CC2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol

Professional Introduction to Compound with CAS No. 2172036-35-8 and Product Name: 3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol

Compound with the CAS number 2172036-35-8 and the product name 3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex bicyclic structure and azetidinone moiety, has garnered attention for its potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, including the 1-azabicyclo[2.2.2]octan backbone and the hydroxymethyl substituent, contribute to its distinct chemical properties and biological activities.

The 1-azabicyclo[2.2.2]octan scaffold is a privileged structure in medicinal chemistry, known for its ability to mimic natural products and exhibit diverse biological functions. This bicyclic system provides a rigid framework that can interact favorably with biological targets, making it a valuable motif in the design of novel therapeutic agents. The presence of the hydroxymethyl group further enhances the compound's versatility, enabling various functionalization strategies that can be tailored to specific pharmacological needs.

The azetidin-3-ol moiety in the compound's structure introduces a secondary amine and a hydroxyl group, which are critical for modulating the compound's reactivity and biological activity. This functional group is particularly interesting because it can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors. The combination of these structural elements makes this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. The use of molecular modeling techniques has been instrumental in understanding the interactions between this compound and potential biological targets. Studies have shown that the 1-azabicyclo[2.2.2]octan core can effectively bind to various protein receptors, suggesting its potential as a scaffold for developing new drugs.

In addition to its structural advantages, this compound has demonstrated interesting pharmacological properties in preliminary studies. Research indicates that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for treating inflammatory diseases. The hydroxymethyl group has been shown to play a crucial role in modulating these effects, potentially enhancing the compound's therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex bicyclic framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for modifications that can fine-tune its biological activity.

One of the most exciting aspects of this compound is its potential for further derivatization to create novel analogs with enhanced properties. By modifying various functional groups within the molecule, researchers can explore different pharmacological profiles and optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability. This flexibility makes this compound an attractive platform for structure-based drug design.

The development of new pharmaceuticals is often hampered by challenges such as low bioavailability and rapid metabolism. However, compounds like this one offer hope by providing scaffolds that can be engineered to overcome these issues. The incorporation of pharmacophores that enhance oral bioavailability has been a focus of recent research, and initial studies suggest that modifications to the hydroxymethyl group can significantly improve these properties.

Furthermore, advances in biocatalysis have opened up new possibilities for synthesizing complex molecules more efficiently and sustainably. Enzymatic approaches have been explored for constructing the 1-azabicyclo[2.2.2]octan core, offering an environmentally friendly alternative to traditional synthetic methods. These biocatalytic processes not only reduce waste but also improve yields, making them more sustainable alternatives for large-scale production.

The future prospects of this compound are promising, with ongoing research aimed at uncovering its full potential in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches and cutting-edge technologies, researchers can accelerate the process of bringing new therapies to patients who need them most.

In conclusion, 3-[3-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]azetidin-3-ol (CAS No. 2172036-35-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of computational modeling, innovative synthetic strategies, and interdisciplinary research efforts positions this compound as a valuable asset in the quest for novel therapeutic agents.